Cas no 1602278-58-9 (5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1602278-58-9
• MF: C₉H₁₃F₂N₃O₂
• MW: 233.215228796005
• CID: 5565500
• PubChem ID: 102644551
• Update Time: 2025-06-14

5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1592910
• 1602278-58-9
• 5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C9H13F2N3O2/c1-5(2)3-4-14-7(8(10)11)6(9(15)16)12-13-14/h5,8H,3-4H2,1-2H3,(H,15,16)
• InChI Key： PBQJFGHZXAOSPZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)N=NN1CCC(C)C)F

Computed Properties

• Exact Mass: 233.09758299g/mol
• Monoisotopic Mass: 233.09758299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68Ų

Additional information on 5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid

Research Briefing on 5-(Difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic Acid (CAS: 1602278-58-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of triazole derivatives as versatile scaffolds for drug discovery. Among these, 5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1602278-58-9) has emerged as a compound of interest due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

The compound, characterized by a difluoromethyl group and a 3-methylbutyl side chain, exhibits notable stability and bioavailability, making it a promising candidate for further investigation. Recent studies have explored its role as an inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in modulating the activity of cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies.

Synthetic routes to 5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid have been optimized to improve yield and purity. A study in Organic Letters (2022) detailed a copper-catalyzed azide-alkyne cycloaddition (CuAAC) approach, which enabled efficient incorporation of the difluoromethyl group while maintaining regioselectivity. This methodological advancement has facilitated the production of gram-scale quantities, paving the way for preclinical evaluations.

In vitro and in vivo studies have further elucidated the compound's pharmacokinetic profile. Data from a recent Bioorganic & Medicinal Chemistry Letters (2023) report indicated favorable absorption and low cytotoxicity in mammalian cell lines. Additionally, animal models of rheumatoid arthritis treated with the compound showed reduced synovial inflammation, underscoring its therapeutic potential. These findings are corroborated by molecular docking simulations, which predict high affinity for COX-2's active site.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts, as highlighted in a 2024 ACS Medicinal Chemistry Letters perspective, are focused on structural modifications to enhance specificity. Collaborative initiatives between academic and industrial laboratories are also underway to explore its utility in combination therapies, particularly for resistant disease phenotypes.

In conclusion, 5-(difluoromethyl)-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid represents a compelling case study in rational drug design. Its multifaceted biological activity and synthetic accessibility position it as a valuable tool for both mechanistic studies and translational research. Future directions will likely involve clinical validation and the development of derivative compounds with improved therapeutic indices.